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For Researchers, Scientists, and Drug Development Professionals

Abstract
Isopalmitic acid, a branched-chain saturated fatty acid, is emerging as a molecule of interest in

various scientific disciplines, from cosmetics to metabolic research. This technical guide

provides a comprehensive overview of the physicochemical properties, biological activities, and

potential therapeutic applications of isopalmitic acid. Particular focus is given to its role as a

signaling molecule, specifically as an activator of Peroxisome Proliferator-Activated Receptor

Alpha (PPARα), a key regulator of lipid metabolism. This document consolidates quantitative

data, outlines detailed experimental protocols, and presents visual diagrams of relevant

pathways and workflows to serve as a valuable resource for researchers and professionals in

drug development.

Introduction
Isopalmitic acid, systematically known as 14-methylpentadecanoic acid, is a C16 branched-

chain fatty acid. Unlike its straight-chain isomer, palmitic acid, which is widely studied for its

roles in metabolic diseases, isopalmitic acid's biological functions are less characterized.

However, recent evidence suggests its involvement in significant cellular processes, warranting

a closer examination of its properties and potential uses. This guide aims to provide a detailed

technical overview of isopalmitic acid for the scientific community.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1666272?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties of Isopalmitic Acid
A thorough understanding of the physical and chemical characteristics of isopalmitic acid is

fundamental for its application in research and development. The following tables summarize

key quantitative data.

Table 1: General and Physical Properties of Isopalmitic Acid (14-Methylpentadecanoic Acid)

Property Value Source(s)

Synonyms
14-Methylpentadecanoic acid,

Isohexadecanoic acid
[1][2]

Molecular Formula C₁₆H₃₂O₂ [1][3][4]

Molecular Weight 256.42 g/mol

Appearance White to off-white solid/powder

Melting Point 61.5-62.4 °C

Boiling Point 371 °C at 760 mmHg

Density 0.891 g/cm³

logP 7.04

pKa (Strongest Acidic) 4.95

Table 2: Solubility of Isopalmitic Acid
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Solvent Solubility Notes Source(s)

Water
0.00026 g/L

(Predicted)

Largely insoluble due

to its long hydrophobic

chain.

DMSO
100 mg/mL (389.99

mM)

May require

sonication.

Ethanol Soluble
A stock solution can

be made.

Dimethyl Formamide

(DMF)
Soluble

A stock solution can

be made.

Chloroform Soluble -

Ether Soluble -

Benzene Soluble -

Trichloroethylene High
Higher than in

alcohols and alkanes.

2-Propanol High -

Hexane Moderate -

Heptane Moderate -

Acetone Lower -

Biological Activities and Signaling Pathways
Isopalmitic acid exhibits distinct biological activities, with its role as a PPARα activator being a

key area of interest.

Activation of Peroxisome Proliferator-Activated
Receptor Alpha (PPARα)
Recent studies have identified monomethyl branched-chain fatty acids, including isopalmitic

acid, as potent activators of PPARα. PPARα is a nuclear receptor that plays a crucial role in the
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regulation of lipid metabolism, particularly in tissues with high fatty acid oxidation rates like the

liver.

Upon activation by a ligand such as isopalmitic acid, PPARα forms a heterodimer with the

retinoid X receptor (RXR). This complex then binds to specific DNA sequences known as

peroxisome proliferator response elements (PPREs) in the promoter regions of target genes,

leading to their increased transcription.

Diagram 1: Isopalmitic Acid-Mediated PPARα Activation Pathway
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Preparation of Isopalmitic Acid-BSA Complex

Start

Dissolve Isopalmitic Acid
in Ethanol at 70°C

Prepare 10% BSA Solution
in Culture Medium at 37°C

Add Isopalmitic Acid Solution
to BSA Solution

Vortex and Incubate
at 55°C for 15 min

Desired Concentration
Reached?

 No

Store at -20°C

 Yes

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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